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Compound of Interest

Compound Name:
4-(Dimethylamino)phenylboronic

acid

Cat. No.: B1333556 Get Quote

Essential Safety and Handling Guide for 4-
(Dimethylamino)phenylboronic acid
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety and logistical

information for the use of 4-(Dimethylamino)phenylboronic acid, including personal

protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure and ensure

laboratory safety when handling 4-(Dimethylamino)phenylboronic acid.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles

meeting ANSI Z87.1 standard.

A face shield may be required

for splash hazards.[1]

Protects eyes from dust

particles and potential

splashes.[1][2]

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

[1][2][3]

Prevents skin contact with the

chemical.[1][2] Gloves should

be inspected before use and

changed upon contact.[1]

Body Protection

A flame-resistant lab coat, fully

buttoned.[1][2] Long pants and

closed-toe, closed-heel shoes

are mandatory.[1]

Protects skin from accidental

spills.[1][2]

Respiratory Protection

A NIOSH/MSHA approved

respirator is required when

dusts are generated or if

engineering controls are

insufficient.[1][2]

Prevents inhalation of the

powdered compound, which

can cause respiratory irritation.

[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 4-
(Dimethylamino)phenylboronic acid.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[3]

Conduct all work in a well-ventilated area, preferably within a certified chemical fume

hood.[3][4]

The work area should be clean and free of clutter.

Donning PPE:
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Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling the Chemical:

Keep the container of 4-(Dimethylamino)phenylboronic acid tightly closed when not in

use.[2][5]

Avoid generating dust when transferring the solid.[2][5] Use appropriate tools, such as a

spatula, for transfers.[2]

Avoid all personal contact, including inhalation of dust or vapors.[3]

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3]

Clean the work area to remove any residual chemical.

Remove and properly dispose of contaminated PPE as hazardous waste.[2]

Disposal Plan: Step-by-Step Procedure
All waste generated from the use of 4-(Dimethylamino)phenylboronic acid, including

contaminated PPE and empty containers, must be considered hazardous waste.[3][6]

Waste Segregation:

Do not mix 4-(Dimethylamino)phenylboronic acid waste with other chemical waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) department.[4]

Boronic acid waste should be collected in a designated, properly labeled, and sealed

container.[4] This compound is incompatible with strong oxidizing agents, strong acids,

and strong bases.[6]

Containerization:
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Use a chemically compatible container with a secure lid.[4]

Clearly label the container with "Hazardous Waste," the full chemical name "4-
(Dimethylamino)phenylboronic acid," and any known hazards (e.g., "Irritant").[4]

Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials.[4]

Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[6]

Do not attempt to neutralize the waste unless it is a specifically approved procedure by

your institution's EHS.

Workflow for Handling and Disposal
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Caption: Workflow for safe handling and disposal of 4-(Dimethylamino)phenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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